Cas no 859324-01-9 (4-2-(methylamino)ethyl-2-nitrophenol)

• Product Name: 4-2-(methylamino)ethyl-2-nitrophenol
• CAS No: 859324-01-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5842816
• PubChem ID: 58785871
• Update Time: 2025-11-07

4-2-(methylamino)ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14597947
• 4-[2-(methylamino)ethyl]-2-nitrophenol
• 859324-01-9
• EN300-1827451
• 4-2-(methylamino)ethyl-2-nitrophenol

• Inchi： 1S/C9H12N2O3/c1-10-5-4-7-2-3-9(12)8(6-7)11(13)14/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： NYVCDQMGCSDWJS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCNC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-2-(methylamino)ethyl-2-nitrophenol

Comprehensive Guide to 4-2-(Methylamino)ethyl-2-nitrophenol (CAS No. 859324-01-9): Properties, Applications, and Research Insights

4-2-(Methylamino)ethyl-2-nitrophenol (CAS No. 859324-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, often referred to by its systematic name or CAS number, belongs to the class of nitrophenol derivatives, which are widely studied for their potential applications in drug development and molecular biology. The presence of both methylamino and nitrophenol functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrophenol-based compounds has surged, driven by their role in developing targeted therapies and diagnostic agents. Researchers are particularly interested in 4-2-(Methylamino)ethyl-2-nitrophenol due to its potential as a fluorescence probe or enzyme inhibitor. Its CAS No. 859324-01-9 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and bioconjugation studies. This compound’s solubility and stability under physiological conditions further enhance its utility in biomedical applications.

The synthesis of 4-2-(Methylamino)ethyl-2-nitrophenol typically involves multi-step organic reactions, including alkylation and nitration processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity, which is critical for research reproducibility. Its molecular weight and logP value are often discussed in the context of drug-likeness, a hot topic in computational chemistry and AI-driven drug discovery. These properties align with the Lipinski’s Rule of Five, making it a candidate for further lead optimization.

From an industrial perspective, CAS No. 859324-01-9 is valued for its role in producing specialty chemicals and fine pharmaceuticals. Companies engaged in custom synthesis often highlight this compound in their catalogs, catering to the needs of contract research organizations (CROs) and academic labs. The rise of green chemistry has also influenced its production methods, with researchers exploring catalyst-free and solvent-free approaches to reduce environmental impact.

In the context of user search trends, queries like "nitrophenol derivatives uses" and "methylaminoethyl compounds in medicine" frequently appear in scientific forums. These reflect the compound’s association with neurotransmitter analogs and receptor-binding studies. Additionally, its CAS No. 859324-01-9 is often cross-referenced with patent literature, indicating its potential in proprietary formulations. For SEO optimization, incorporating these long-tail keywords ensures visibility among target audiences, such as medicinal chemists and biotech professionals.

Looking ahead, 4-2-(Methylamino)ethyl-2-nitrophenol is poised to play a pivotal role in emerging fields like theranostics and precision medicine. Its compatibility with click chemistry and nanoparticle functionalization opens doors for innovative applications in imaging and drug delivery. As the scientific community continues to explore its potential, this compound remains a subject of active investigation, bridging gaps between organic synthesis and translational research.